3-fluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C12H12FN3O3S/c13-10-3-1-4-11(9-10)20(18,19)15-7-8-16-12(17)5-2-6-14-16/h1-6,9,15H,7-8H2
• InChI Key: KDJDKSCZJGAZCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC=N2)F
• Molecular Formula: C12H12FN3O3S
• Molecular Weight: 297.31 g/mol

Description

3-fluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of sulfonamide derivatives, including compounds similar to "3-fluoro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide," involves microwave irradiation methods that offer efficient routes to these compounds. These methods have been applied to create a wide range of sulfonamide derivatives, demonstrating their versatility in medicinal chemistry for drug design and development (Gul et al., 2016). Similarly, novel methods for constructing substituted and spiro compounds highlight the importance of fluorine in increasing molecular selectivity and activity, showcasing the role of fluorination in enhancing the pharmacological properties of therapeutic agents (Liu et al., 2000).

Biological Evaluation and Potential Therapeutic Applications

Sulfonamide derivatives have been extensively studied for their inhibitory effects on enzymes like carbonic anhydrase, showcasing their potential in treating conditions like glaucoma, edema, and epilepsy. The potent inhibitory effects of these compounds against various isozymes of carbonic anhydrase highlight their therapeutic potential (Gul et al., 2016). Additionally, fluorinated derivatives have been explored for their hypoglycemic (antidiabetic) activities, indicating the role of fluorination in developing new antidiabetic agents (Faidallah et al., 2016).

Moreover, novel pyridazinone derivatives bearing benzenesulfonamide moieties have shown remarkable anticancer activity against various human cancer cell lines, suggesting their potential as lead compounds for developing new anticancer agents (Rathish et al., 2012). This highlights the importance of structural modifications, such as the introduction of fluorine atoms, in enhancing the selectivity and efficacy of potential therapeutic agents.